Cas no 151671-43-1 (1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one)

1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one structure
151671-43-1 structure
Product Name:1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one
CAS No:151671-43-1
MF:C13H13NO4
MW:247.246623754501
CID:2778878
PubChem ID:71346404
Update Time:2025-04-21

1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 151671-43-1
    • 1-(3-(3,4-Dimethoxyphenyl)isoxazol-5-yl)ethanone
    • DTXSID60772493
    • 1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one
    • Inchi: 1S/C13H13NO4/c1-8(15)12-7-10(14-18-12)9-4-5-11(16-2)13(6-9)17-3/h4-7H,1-3H3
    • InChI Key: CWMHUSCIECDYOT-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=CC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

  • Exact Mass: 247.08445790Da
  • Monoisotopic Mass: 247.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61.6Ų
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